![molecular formula C14H21N3O3S B5774254 N-[2-(dimethylamino)ethyl]-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide](/img/structure/B5774254.png)
N-[2-(dimethylamino)ethyl]-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(dimethylamino)ethyl]-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide, commonly known as DAPS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DAPS is a sulfonamide-based compound that has been synthesized through various methods and has been extensively studied for its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of DAPS is not fully understood. However, it has been suggested that DAPS inhibits the activity of certain enzymes, including carbonic anhydrase and acetylcholinesterase. It has also been suggested that DAPS may interact with certain receptors in the brain, leading to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
DAPS has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as the replication of certain viruses. DAPS has also been found to inhibit the activity of carbonic anhydrase and acetylcholinesterase, leading to its potential use in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using DAPS in lab experiments is its ability to exhibit antibacterial, antifungal, and antiviral properties. This makes it a useful compound for studying the effects of potential therapeutic agents on various microorganisms. However, one limitation of using DAPS in lab experiments is its potential toxicity and side effects, which must be carefully monitored.
Future Directions
There are several future directions for the study of DAPS. One potential direction is the further investigation of its potential use as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is the development of new synthesis methods for DAPS that may lead to more efficient and cost-effective production. Additionally, further research is needed to fully understand the mechanism of action of DAPS and its potential interactions with various enzymes and receptors in the body.
Synthesis Methods
The synthesis of DAPS can be achieved through various methods, including the reaction of 4-chlorobenzenesulfonyl chloride with 2-pyrrolidone followed by N,N-dimethylethylenediamine. Another method involves the reaction of 4-chlorobenzenesulfonyl chloride with N,N-dimethyl-1,3-propanediamine followed by 2-pyrrolidone. Both methods result in the formation of DAPS as a white crystalline powder.
Scientific Research Applications
DAPS has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit antibacterial, antifungal, and antiviral properties. DAPS has also been studied for its potential use as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O3S/c1-16(2)11-9-15-21(19,20)13-7-5-12(6-8-13)17-10-3-4-14(17)18/h5-8,15H,3-4,9-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXDVREJIQGDYFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNS(=O)(=O)C1=CC=C(C=C1)N2CCCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.